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Compound of Interest

Compound Name: mono-tert-Butyl succinate

Cat. No.: B078004 Get Quote

An In-depth Technical Guide to Mono-tert-Butyl Succinate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of mono-tert-butyl succinate, a versatile

reagent in organic synthesis. It details the material's safety data, physicochemical properties,

handling protocols, and a representative synthesis method. This guide is intended for use by

trained professionals in a laboratory setting.

Chemical Identity and Properties
Mono-tert-butyl succinate, also known as succinic acid mono-tert-butyl ester or tert-butyl

hydrogen succinate, is a key intermediate in various chemical syntheses.[1] Its structure

features both a carboxylic acid and a tert-butyl ester group, making it a valuable building block.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 15026-17-2[1][2]

Molecular Formula C₈H₁₄O₄[1][3]

Molecular Weight 174.19 g/mol [2][3][4]

Synonyms
Succinic acid mono-tert-butyl ester, tert-Butyl

hydrogen succinate[1][5]

InChI
1S/C8H14O4/c1-8(2,3)12-7(11)5-4-6(9)10/h4-

5H2,1-3H3,(H,9,10)[2]

InChI Key PCOCFIOYWNCGBM-UHFFFAOYSA-N[2]

SMILES CC(C)(C)OC(=O)CCC(O)=O[2]

Table 2: Physicochemical Properties

Property Value

Appearance
White to yellow or off-white solid/powder to

crystal[1][5][6]

Melting Point 51-55 °C[1][3][7]

Boiling Point 92 °C @ 1.5 mmHg[1][3][7]

Flash Point >230 °F (>110 °C) - closed cup[3][8]

Solubility
Slightly soluble in water. Soluble in Chloroform

(Slightly) and Methanol.[3]

Density 1.097 ± 0.06 g/cm³ (Predicted)[3]

Vapor Pressure 0.00169 mmHg at 25°C[3]

Safety and Hazard Information
Mono-tert-butyl succinate is classified as an irritant and requires careful handling to avoid

exposure.
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Table 3: GHS Hazard Classification

Hazard Class Category

Skin Irritation 2[8]

Eye Irritation 2[8]

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)[8]

Hazard Statements:

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

Precautionary Statements: A comprehensive list of precautionary statements includes P261,

P264, P271, P280, P302 + P352, and P305 + P351 + P338.[8]

Signal Word: Warning[8]

The logical relationship for handling and responding to exposure is outlined in the following

diagram.
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Hazard Identification

Precautionary Measures (Prevention)

Response Actions

H315: Causes skin irritation

P280: Wear protective gloves/eye protection

H319: Causes serious eye irritation H335: May cause respiratory irritation

P261: Avoid breathing dust P271: Use only outdoors or in a well-ventilated area

Exposure Occurs

If not followedIf not followed

P302+P352: IF ON SKIN:
Wash with plenty of water.

Skin Contact

P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Eye Contact

P304+P340: IF INHALED:
Remove person to fresh air and keep comfortable for breathing.

Inhalation

P312: Call a POISON CENTER/doctor if you feel unwell.

If irritation persists If irritation persists

Click to download full resolution via product page

Hazard Identification and Response Workflow

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are crucial to maintain the integrity of mono-tert-butyl succinate
and ensure laboratory safety.
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Table 4: Handling and Storage Recommendations

Parameter Recommendation

Storage Temperature
Room temperature.[1] Some suppliers

recommend -20°C for long-term storage.[9]

Storage Conditions
Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed.[6]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases, strong reducing agents.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

Respiratory Protection: Use a dust mask type N95 (US) or equivalent.[8]

Experimental Protocol: Synthesis of Mono-tert-butyl
Succinate
The following protocol is a representative method for the synthesis of mono-tert-butyl
succinate.[7]

Objective: To synthesize mono-tert-butyl succinate from succinic anhydride and tert-butanol.

Materials:

Succinic anhydride (6.04 g, 60.40 mmol)

N-hydroxysuccinimide (2.53 g, 22.01 mmol)

4-dimethylaminopyridine (DMAP) (0.88 g, 7.23 mmol)

tert-Butanol (10 mL)
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Toluene (100 mL)

Ethyl acetate (EtOAc)

10% aqueous citric acid

Saturated saline solution

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl ether

Petroleum ether

Procedure:

To a solution of toluene (100 mL) containing succinic anhydride (6.04 g, 60.40 mmol), N-

hydroxysuccinimide (2.53 g, 22.01 mmol), and 4-dimethylaminopyridine (DMAP, 0.88 g, 7.23

mmol), add tert-butanol (10 mL).[7]

Heat the reaction mixture under reflux conditions for 48 hours.[7]

After 48 hours, cool the reaction to room temperature.

Dilute the crude product solution with ethyl acetate (EtOAc, 50 mL).[7]

Wash the organic layer sequentially with 10% aqueous citric acid (2 x 50 mL) and saturated

saline.[7]

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).[7]

Evaporate the solvent under reduced pressure.[7]

Recrystallize the crude product from a solvent mixture of ethyl ether/petroleum ether (1:3, 25

mL) to obtain the final product.[7]

The workflow for the synthesis and purification is illustrated below.
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1. Combine Reactants
- Succinic anhydride

- N-hydroxysuccinimide
- DMAP

- tert-Butanol
- Toluene

2. Reflux
(48 hours)

3. Cool to Room Temperature

4. Work-up: Dilute with EtOAc

5. Aqueous Wash
- 10% Citric Acid (2x)

- Saturated Saline

6. Dry Organic Layer
(Anhydrous Na₂SO₄)

7. Solvent Evaporation
(Reduced Pressure)

8. Recrystallization
(Ethyl ether/Petroleum ether)

Pure Mono-tert-butyl succinate

Click to download full resolution via product page

Synthesis and Purification Workflow
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Applications in Research and Development
Mono-tert-butyl succinate is a valuable reagent with diverse applications in scientific research

and drug development.

Organic Synthesis: It serves as a crucial intermediate in the production of esters and other

derivatives.[1] Its bifunctional nature allows for selective reactions at either the carboxylic

acid or the ester group.

Pharmaceuticals: It acts as an intermediate in the synthesis of active pharmaceutical

ingredients (APIs).[1] For instance, it has been used in the preparation of N-succinyl-L,L-

diaminopimelic acid (SDAP) and H3K9TSu (histone H3 lysine 9 thiosuccinyl) peptide.[2]

Material Science: It has potential applications in the development of biodegradable polymers.

[1]

Reagent: It is used in the synthesis of fluorinated β2- and β3-amino acids and acts as an

inhibitor of α-chymotrypsin.[7]

Toxicological Information
The toxicological properties of mono-tert-butyl succinate have not been fully investigated.[6]

However, available data indicates that it is an irritant to the skin, eyes, and respiratory system.

[3] It is noted to have a low toxicity profile.[1]

Table 5: Summary of Toxicological Effects

Effect Description

Acute Effects
Irritating to eyes, respiratory system, and skin.

[3]

Mutagenic Effects No information available.[6]

Reproductive Effects No information available.[6]

Teratogenicity No information available.[6]
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Conclusion
Mono-tert-butyl succinate is a versatile chemical with significant applications in organic

synthesis and pharmaceutical research. While it possesses a favorable low toxicity profile, it is

classified as an irritant, and appropriate safety precautions must be observed during its

handling and use. This guide provides essential information for the safe and effective utilization

of this compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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